2-(2-Chloro-6-methoxy-4-{[(4-methylbenzyl)amino]methyl}phenoxy)acetamide

• Molecular Formula: C18H21ClN2O3
• Molecular Weight: 348.8 g/mol
• IUPAC Name: 2-[2-chloro-6-methoxy-4-[[(4-methylphenyl)methylamino]methyl]phenoxy]acetamide
• InChI: InChI=1S/C18H21ClN2O3/c1-12-3-5-13(6-4-12)9-21-10-14-7-15(19)18(16(8-14)23-2)24-11-17(20)22/h3-8,21H,9-11H2,1-2H3,(H2,20,22)
• InChI Key: QLGHXMKZGLHUJT-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CNCC2=CC(=C(C(=C2)Cl)OCC(=O)N)OC

Description

2-(2-Chloro-6-methoxy-4-{[(4-methylbenzyl)amino]methyl}phenoxy)acetamide, also known as CMA, is a chemical compound that has potential applications in scientific research. It is a synthetic compound that has been developed for its ability to modulate certain biological processes. In

Scientific Research Applications

2-(2-Chloro-6-methoxy-4-{[(4-methylbenzyl)amino]methyl}phenoxy)acetamide has been shown to have potential applications in a variety of scientific research areas, including cancer research, neuroscience, and immunology. In cancer research, 2-(2-Chloro-6-methoxy-4-{[(4-methylbenzyl)amino]methyl}phenoxy)acetamide has been shown to inhibit the growth of cancer cells by modulating certain signaling pathways. In neuroscience, 2-(2-Chloro-6-methoxy-4-{[(4-methylbenzyl)amino]methyl}phenoxy)acetamide has been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases. In immunology, 2-(2-Chloro-6-methoxy-4-{[(4-methylbenzyl)amino]methyl}phenoxy)acetamide has been shown to modulate the immune response, making it a potential therapeutic target for autoimmune diseases.

Mechanism of Action

The mechanism of action of 2-(2-Chloro-6-methoxy-4-{[(4-methylbenzyl)amino]methyl}phenoxy)acetamide is not fully understood, but it is thought to modulate certain signaling pathways in cells. Specifically, 2-(2-Chloro-6-methoxy-4-{[(4-methylbenzyl)amino]methyl}phenoxy)acetamide has been shown to inhibit the activity of the protein kinase CK2, which is involved in a variety of cellular processes, including cell growth and proliferation.
Biochemical and Physiological Effects:
2-(2-Chloro-6-methoxy-4-{[(4-methylbenzyl)amino]methyl}phenoxy)acetamide has been shown to have a variety of biochemical and physiological effects. In cancer cells, 2-(2-Chloro-6-methoxy-4-{[(4-methylbenzyl)amino]methyl}phenoxy)acetamide has been shown to induce apoptosis, or programmed cell death. In neurons, 2-(2-Chloro-6-methoxy-4-{[(4-methylbenzyl)amino]methyl}phenoxy)acetamide has been shown to protect against oxidative stress and reduce inflammation. In immune cells, 2-(2-Chloro-6-methoxy-4-{[(4-methylbenzyl)amino]methyl}phenoxy)acetamide has been shown to modulate cytokine production and inhibit T cell proliferation.

Advantages and Limitations for Lab Experiments

2-(2-Chloro-6-methoxy-4-{[(4-methylbenzyl)amino]methyl}phenoxy)acetamide has several advantages for lab experiments, including its high purity and stability. However, 2-(2-Chloro-6-methoxy-4-{[(4-methylbenzyl)amino]methyl}phenoxy)acetamide can be difficult to work with due to its low solubility in water and other common solvents. Additionally, the mechanism of action of 2-(2-Chloro-6-methoxy-4-{[(4-methylbenzyl)amino]methyl}phenoxy)acetamide is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on 2-(2-Chloro-6-methoxy-4-{[(4-methylbenzyl)amino]methyl}phenoxy)acetamide. One area of interest is the development of more potent and selective CK2 inhibitors based on the structure of 2-(2-Chloro-6-methoxy-4-{[(4-methylbenzyl)amino]methyl}phenoxy)acetamide. Another area of interest is the investigation of the neuroprotective effects of 2-(2-Chloro-6-methoxy-4-{[(4-methylbenzyl)amino]methyl}phenoxy)acetamide in animal models of neurodegenerative diseases. Additionally, the potential applications of 2-(2-Chloro-6-methoxy-4-{[(4-methylbenzyl)amino]methyl}phenoxy)acetamide in immunotherapy for autoimmune diseases warrant further investigation.

Synthesis Methods

The synthesis of 2-(2-Chloro-6-methoxy-4-{[(4-methylbenzyl)amino]methyl}phenoxy)acetamide involves several steps, including the reaction of 2-chloro-6-methoxy-4-nitrophenol with 4-methylbenzylamine to form an intermediate compound. This intermediate is then reacted with chloroacetyl chloride to produce the final product, 2-(2-Chloro-6-methoxy-4-{[(4-methylbenzyl)amino]methyl}phenoxy)acetamide. The synthesis of 2-(2-Chloro-6-methoxy-4-{[(4-methylbenzyl)amino]methyl}phenoxy)acetamide has been optimized to provide high yields and purity, making it a useful compound for scientific research.